Accumulated charge measurement (ACM) is an experimental technique employed for studying the charge injection and extraction process in a capacitor composed of metal 1 (M1), insulator, organic semiconductor (OS), and metal 2 (M2). In this method, the change in the accumulated charge (Qacc) is estimated by integrating the displacement current when the applied voltage changes from Voff to Voff + Va. From the observed data set of Qacc and Va, ΔQ and VOS are derived, where ΔQ is the degree of charge injection and VOS is the voltage drop within the OS layer caused by Va. The injection barrier at the OS/M2 interface can be obtained from the plot of ΔQ as a function of VOS. This study presents a new ACM scheme and discusses its application to pentacene/Au and metal-free phthalocyanine (H2Pc)/Au junctions. In this scheme, a large negative Voff is applied and Va is swept towards the positive direction. Based on this scheme, the band gaps of OSs and the electron injection barriers at the OS/M2 interfaces are determined. In addition, a new measurement technique that directly determines the electron injection barrier from the displacement current measurement is developed. The observed values are generally consistent with those determined by photoelectron spectroscopies for non-oriented films. The existence of the mobility edge due to disorder in H2Pc film is proposed.

Compared to metal oxide nanoparticles, small-molecule electron transport materials (SM-ETMs) possess accurate molecular weight, definitive chemical structure, good environmental stability and excellent batch-to-batch consistency in mass synthesis. Employing SM-ETMs for QLEDs, as does in commercialized OLEDs, demonstrates huge potentials for compatibility with current OLED fabrication process. To explore the feasibility of all organic transport materials for QLEDs, two phosphine oxides were selected in pair with three classical polymer hole transport materials (HTMs). Initially, the charge imbalance between the SM-ETM and polymeric HTM obstructed the device to achieve its best performance. To overcome this issue, the cross-linking strategy was introduced for HTMs and four cross-linkers were synthesized. Among them, the X4 cross-linked with TFB as the HTM, in combination with the TP3PO as the ETM, provided the best performance, with an EQE of approaching 11% (11.4 lm W−1, 15.5 cd A−1). Detailed investigations revealed that the TP3PO and TFB:X4 based QLED had a more balanced charge transport as anticipated. The present work indicates the potential of all organic materials for constructing high-performance QLEDs, pointing a new direction to further boost QLED performance.

Because of the simplicity of device integration, high energy efficiency, and the ability to achieve robust neuromorphic calculation, the explore of artificial synaptic devices has attracted extensive attention. In this work, an electronic synaptic organic transistor based on a mixture of p-type polymer and n-type small molecule semiconductor colloids by spin coating was designed to achieve synaptic plasticity. Typical synaptic behavior, including excitatory postsynaptic current and paired-pulse facilitation, is simulated using electrical impulse stimulation. In addition, the transition from short-term plasticity to long-term plasticity were realized by adjusting input pulse operation. More importantly, the logic function of “AND” and “NAND” gate is designed and realized based on the operability of organic transistor pulse modulation. Our work offers a new approach for the exploitation of organic multifunctional neuromorphic electronic devices.

Two squaraine dyes (SQs), USQ-O bearing oligo(ethylene oxide) (OE) chain, and USQ-C bearing alkyl chain, were synthesized. The influence of OE side chain on photovoltaic performances was systematically investigated. USQ-C and USQ-O show similar absorption spectra in dilute solutions, energy levels, charge mobility and the molecular electrostatic potential (ESP) on the conjugated skeleton. However, USQ-O exhibits hypsochromic absorption band compared to that of USQ-C in the film, and the distribution of positive and negative alternating ESP on the OE side chain. Significantly different electrostatic interactions and multiple hydrogen bonds among OE side chains could greatly affect the behaviors of intermolecular interactions, and, in turn, influence the photophysical properties of pristine/blend films and the miscibility with PC71BM acceptor. USQ-O-based devices exhibit higher short circuit current than that of USQ-C-based (13.94 vs 12.36 mA cm−2), which could be principally put down to the effective improvement of the blending morphology. These results indicate that simply substituted alkyl chain by OE chain for SQ is an effective strategy for optimizing morphology.

Phosphomolybdic acid (H3PMo12O40, PMA) containing twelve MoO3 units exhibits an efficient hole-transporting property in organic electronics. Low-cost, easy synthesis and high thermal-stability PMA is promising solution-processed hole-transporting material for high efficiency organic solar cells (OSCs). We have studied the degradation mechanism of phosphomolybdic acid in methanol solution that was stored for days, and further investigated its effect on the performance of OSC devices. We found that PMA had been slowly reduced to phosphomolybdic heteropoly blue during the solution storage process. Besides the morphology of the PMA film, its energy level and molybdenum valence which changed with solution storage time were also investigated. The instability of PMA in methanol solution resulted in a significant negative effect on the device performance. Comparing to the PM6:Y6 device based on PMA from pristine solution, the power conversion efficiencies of OSCs with PMA hole transporting layer prepared from solution stored for 8 days and 16 days decreased from 14.69% to 3.01% and 0.58%, respectively. Fortunately, using other stable processing solvent systems instead of methanol for the fabrication of the PMA hole transporting layer has been found as an efficient method to avoid the degration of the device performance.

Surface defects induced non-radiative recombination is one of the major limitations to realize high-performance perovskite solar cells. Here, we develop a novel cyclic molecular material with fluorine moieties to passivate the surface defects and retard the water corrosion of perovskite films. The interaction of difluorotrimethylenimine hydrochloride (DFZCL) with residual lead iodide on the surface of perovskite films through N–H inhibits the formation of surface defects without affecting their crystal structure and reduces the film defect density, thereby enhancing the fluorescence intensity and carrier lifetime of perovskite films. Simultaneously, the employment of double fluorine atoms achieves a strong intermolecular linkage and constructs a moisture-resistant barrier on the surface of perovskite films. Consequently, the DFZCL-based perovskite cell yields a maximum power conversion efficiency of 22.4% with 13.7% enhancement compared with those of control devices. Moreover, the PCE keeps 68.3% of its initial efficiency and maintains outstanding stability under air conditions for up to 720 h. These preliminary results demonstrate the fluorine cyclic surface passivators is a promising for future high-performance perovskite solar cells.

In organic solar cells (OSCs), it is very important to investigate the relationship between the structure and performance of materials by rational design of small molecule donors (SMDs). In this work, we use thiazole replace a thiophene unit in the π bridge, which could strengthen the connection between π bridges and end groups (EGs). Due to the N–S non-covalent interaction between EG and thiazole unit, the negative charge region of SMDs is expanded, the electron-withdrawing ability of EGs is also enhanced, and the corresponding molecular framework is twisted into a unique linear type. This can effectively enhance intermolecular interaction, promote molecular crystallization, and help to improve hole mobility of related SMDs. This work enriches design strategy that strengthens the interaction between π bridges and EGs, and provides a reference for studying the relationship between molecular structure and crystallinity.

Ultrasonic nebulization is explored here as a resourceful technique for ultrathin film production technique for small molecules. The method can be employed over a variety of substrates, particularly with low viscosity solvents such as water. Specifically for water, spin coating is nearly prohibitive for molecules with a molecular weight up to 1 kDa. However, there is a lack of quantitative results on the ultrasonic nebulization technique when used for deposition in mild conditions that result in film growth. In this work, we study this growth technique to produce ultrathin films of perylenetetracarboxylate derivatives over silica and hexagonal boron nitride flakes. The morphology and physical characteristics of our films were evaluated using atomic force microscopy (AFM) and photoluminescence (PL). A physicochemical model is proposed to explain the overall shape of the height distribution of the films as exponentially-modified Gaussian functions.

The “hot exciton” mechanism becomes an effective strategy to enhance singlet exciton utilization through reverse intersystem crossing (RISC) process from high-lying triplet to low-lying singlet excited states, resulting in high electroluminescent (EL) performance of organic light emitting diodes (OLEDs). Herein, six compounds (1–6) based on D-π-A molecular architecture using 5-butyl-5,10-dihydroindolo[3,2-b]indole (IDL) or 10H-benzo [4,5]thieno[3,2-b]indole (BTI) as electron donating units, and 1,3,5-triphenyl- triazine (TAZ) derivative as a core of electron acceptor were demonstrated as an emissive material for OLEDs application. All compounds showed good thermal stability and photophysical properties. Utilizing them as an emitter, doped OLED devices of IDL-TAZ series (1–3) displayed green emission, while BIT-TAZ series (4–6) illuminated sky-blue. Interestingly, all devices showed EQEs higher than that of theoretical EQEs. Moreover, their doped OLED devices exposed the exciton utilization efficiency (ηs) over the spin statistic limitation of traditional fluorescent OLEDs at 25%. Among them, the doped OLEDs device of compound 3 exhibited the most superior EL performance of emission peak at 540 nm, with the maximum luminance of 17960 cd m−2 and the maximum external quantum efficiency (EQE) of 7.50%. It indicated that the efficient RISC process via “hot exciton” channel can be achieved through the combination between an electron donating IDL or BTI with an electron acceptor TAZ.

The operation of organic light emitting diodes (OLEDs) is governed by a range of material parameters, such as frontier orbital energy levels, charge carrier mobility and excitonic rate parameters. In state-of-the art numerical simulations of OLED devices, more than 30 parameters must be considered to describe the behavior of a multilayer device. Independent measurement techniques to reliably determine each material parameter individually are therefore highly desirable. While several techniques have been established in the OLED community to determine some of them, the highest occupied and lowest unoccupied molecular orbital (HOMO and LUMO) energy levels are not measured or reported on a regular basis, despite their significant influence on device performance. In this work, we show how cyclic voltammetry in solution can be used as a simple technique to measure the HOMO and LUMO energy levels of organic semiconductors. This easily performed experiment allows a fairly accurate estimation of the energy levels of the layers in a device stack. Cyclic voltammetry measurements of four typical OLED materials in solution are presented and their analysis is described in detail to encourage more such measurements in future OLED studies. Four distinctly different voltammograms were obtained, ranging from relatively ideal reversible behavior to a very non-ideal behavior, lacking electrochemical reverse reactions. Two methods for extracting the HOMO and LUMO energy levels from cyclic voltammetry are discussed and compared. The measured HOMO and LUMO levels compare well with reported values measured on thin films, showing that cyclic voltammetry in solution provides a viable means to determine this important, yet underinvestigated material property.